Cas no 885276-09-5 (6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde)

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group and a bromine substituent, enabling selective functionalization through cross-coupling reactions, nucleophilic substitutions, or condensation reactions. This compound is particularly valuable in the development of imidazo[1,2-a]pyridine derivatives, which are of interest due to their biological activity in medicinal chemistry applications. The bromo and aldehyde moieties provide distinct sites for further derivatization, facilitating the synthesis of complex molecules. High purity and stability under standard conditions make it a reliable intermediate for research and industrial applications.
6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde structure
885276-09-5 structure
Product Name:6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde
CAS No:885276-09-5
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD06739238
CID:711330
PubChem ID:28326409
Update Time:2025-05-24

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde
    • 6-BROMO-IMIDAZO[1,2-A]PYRIDINE-2-CARBALDEHYDE,
    • 6-Bromo-imidazo[1,2-a]pyridine-2-carboxaldehyde
    • Imidazo[1,2-a]pyridine-2-carboxaldehyde,6-bromo-
    • 6-Bromo-imidazo[1,2-a]pyridine-2-carbaldehyde
    • 4226AC
    • PB18770
    • 6-Bromoimidazo[1,2-a]pyridine-2-carboxaldehyde (ACI)
    • J-518431
    • DB-077663
    • SCHEMBL11914801
    • 6-bromoH-imidazo[1,2-a]pyridine-2-carbaldehyde
    • 885276-09-5
    • CS-0042498
    • EN300-1243603
    • AS-39930
    • SY240366
    • DTXSID90651287
    • MFCD06739238
    • AKOS015994839
    • Z1269172064
    • MDL: MFCD06739238
    • Inchi: 1S/C8H5BrN2O/c9-6-1-2-8-10-7(5-12)4-11(8)3-6/h1-5H
    • InChI Key: DMNOTJNQPFQCNE-UHFFFAOYSA-N
    • SMILES: O=CC1=CN2C(C=CC(=C2)Br)=N1

Computed Properties

  • Exact Mass: 223.95853g/mol
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.4

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde Pricemore >>

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6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  12 h, rt
1.2 Solvents: Ethanol ;  4 h, reflux
1.3 Reagents: Calcium carbonate Solvents: Water ;  1 h, reflux
Reference
Intramolecular cyclization of imidazo[1,2-a]pyridines via a silver mediated/palladium catalyzed C-H activation strategy
Saha, Debasmita; Kharbanda, Anupreet; Essien, Nkeseobong; Zhang, Lingtian; Cooper, Rose; et al, Organic Chemistry Frontiers, 2019, 6(13), 2234-2239

Production Method 2

Reaction Conditions
1.1 Reagents: Iodine ,  Water Catalysts: Sodium hydroxide Solvents: 1,4-Dioxane ;  1 h, 100 °C; 1 h, 100 °C → rt
1.2 Reagents: Sodium thiosulfate pentahydrate Solvents: Water ;  rt
Reference
Synthesis of 2-Carbonylimidazo[1,2-a]pyridines via Iodine-mediated Intramolecular Cyclization of 2-Amino-N-propargylpyridinium Bromides
Pandey, Khima; Kaswan, Pinku; Saroj; Kumar, Anil, ChemistrySelect, 2016, 1(21), 6669-6672

Production Method 3

Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  15 h, rt
1.2 Solvents: Ethanol ;  4 h, reflux
1.3 Reagents: Calcium carbonate Solvents: Water ;  1 h, reflux
Reference
Diversity-oriented synthesis of β-lactams and γ-lactams by post-Ugi nucleophilic cyclization: Lewis acids as regioselective switch
Li, Zhenghua; Sharma, Upendra Kumar; Liu, Zhen; Sharma, Nandini; Harvey, Jeremy N.; et al, European Journal of Organic Chemistry, 2015, 2015(18), 3957-3962

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde Raw materials

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde Preparation Products

Additional information on 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde: A Comprehensive Overview

6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde, identified by the CAS number 885276-09-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The presence of a bromine atom at the 6-position and an aldehyde group at the 2-position introduces intriguing electronic and steric properties, making it a valuable molecule for both academic research and potential industrial applications.

The synthesis of 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde involves a series of well-established organic reactions, including cyclization and substitution processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. This has made the compound more accessible for researchers exploring its properties and applications.

One of the most promising areas of research involving this compound is its potential as a building block in drug design. The imidazopyridine core is known to exhibit modulatory effects on various biological targets, including kinases and G-protein coupled receptors (GPCRs). The aldehyde group at the 2-position provides an excellent site for further functionalization, allowing researchers to tailor the molecule's pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that derivatives of this compound can act as potent inhibitors of certain enzymes implicated in neurodegenerative diseases.

In addition to its pharmacological applications, 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde has also been explored in materials science. Its aromatic structure and conjugated system make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent experiments have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, showcasing its potential in next-generation electronic applications.

The stability and reactivity of 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde under various conditions have been extensively studied. Researchers have found that the compound exhibits remarkable thermal stability up to 300°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic attack at the aldehyde position has been exploited in click chemistry reactions, enabling rapid assembly of complex molecular architectures.

From an environmental perspective, understanding the degradation pathways of 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde is crucial for assessing its ecological impact. Studies have revealed that the compound undergoes hydrolytic degradation under alkaline conditions, with a half-life of approximately 48 hours. This information is vital for industries considering its use in large-scale production processes.

In conclusion, 6-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its applications span across drug discovery, materials science, and chemical synthesis, underscoring its importance in modern chemistry. As new research findings emerge, this compound is expected to unlock even more innovative uses, further solidifying its role as a key molecule in contemporary scientific endeavors.

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